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Compound of Interest

2-(3-Bromopyridin-4-
Compound Name:
YL)acetonitrile

Cat. No.: B114290

Essential Safety and Handling Guide for 2-(3-
Bromopyridin-4-YL)acetonitrile

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-(3-Bromopyridin-4-YL)acetonitrile, including operational and
disposal plans.

Compound Identification:

e Chemical Name: 2-(3-Bromopyridin-4-YL)acetonitrile

Synonym(s): (3-bromo-4-pyridinyl)acetonitrile[1]

CAS Number: 142892-31-7[1]

Molecular Formula: C7HsBrN2z[1]

Physical Form: Solid[1]

Hazard Profile and Personal Protective Equipment
(PPE)
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Based on available safety data, 2-(3-Bromopyridin-4-YL)acetonitrile is classified with the
following hazard statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

The signal word for this compound is "Warning".[1] To mitigate these risks, the following
personal protective equipment is mandatory.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles or Face Shield

Must be worn at all times. Use
tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield offers additional

protection against splashes.[2]

[3]

Skin Protection

Chemical-resistant Gloves

Handle with gloves inspected
prior to use. Nitrile gloves are a
suitable option.[2][3][4]

Change gloves every 30 to 60
minutes or immediately if

contaminated or damaged.[5]

Lab Coat/Protective Clothing

Wear a lab coat with a closed
front, long sleeves, and tight-
fitting cuffs.[5] For significant
handling, impervious or flame-
resistant clothing may be

necessary.[2]

Respiratory Protection

NIOSH-approved Respirator

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[6][7] If
engineering controls are
insufficient, a NIOSH-approved
respirator for dusts and vapors
should be used.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:
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Always handle 2-(3-Bromopyridin-4-YL)acetonitrile within a certified chemical fume hood
to minimize inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible.
Keep the container tightly closed when not in use.[8]
Avoid the formation of dust and aerosols.[9]

. Handling the Compound:
Before handling, wash hands thoroughly.[3]
Wear all required PPE as detailed in the table above.
Carefully open the container to avoid creating airborne dust.
Use appropriate tools (e.g., spatula) to handle the solid material.
Avoid contact with skin, eyes, and clothing.[7][9]
Do not eat, drink, or smoke in the handling area.[6]

. Storage:

Store in a cool, dry, and well-ventilated place.[6][7] The recommended storage temperature
is 4°C.[1]

Store locked up.[10]

Keep the container tightly sealed in a dry environment.[9]
Emergency and First-Aid Measures
In Case of Accidental Exposure:

« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[3][6]
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» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water and soap.[3][6] If skin irritation persists, seek medical advice.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.[3][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6][11]

Disposal Plan

All waste containing 2-(3-Bromopyridin-4-YL)acetonitrile must be treated as hazardous
waste.

o Waste Collection:

o Collect waste solid and any contaminated materials (e.g., gloves, weighing paper) in a
designated, clearly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless compatible.
o Disposal Procedure:

o The material can be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[2]

o Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[2]

o Contaminated packaging should be triple-rinsed and offered for recycling or
reconditioning, or punctured to be made unusable and disposed of in a sanitary landfill.[2]

Visual Safety Protocols
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Caption: Workflow for safe handling of 2-(3-Bromopyridin-4-YL)acetonitrile.
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Caption: Emergency response plan for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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